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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of tert-Butyl phenyl carbonate, a common

reagent in organic synthesis. Adherence to these procedures is critical for maintaining a safe

laboratory environment and complying with regulatory standards.

Hazard Profile and Safety Precautions
While some sources may not classify tert-Butyl phenyl carbonate as a hazardous substance

under OSHA 29 CFR 1910.1200, other safety data sheets (SDS) indicate that it can cause skin

and serious eye irritation, and may cause respiratory irritation.[1] Furthermore, there are

warnings of potential damage to fertility or an unborn child and possible organ damage through

prolonged or repeated exposure. It is also noted as being toxic to aquatic life with long-lasting

effects. Given these potential hazards, it is imperative to handle tert-Butyl phenyl carbonate
with care and to use appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

Hand Protection: Chemical-resistant gloves are required.[1][3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[2]
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Respiratory Protection: Use only in a well-ventilated area.[1] If ventilation is inadequate, a

suitable respirator should be worn.

Spill Management and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Ensure adequate ventilation and remove all sources of ignition.[3]

Wear appropriate PPE as outlined above.[1][3]

Contain the spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains, waterways, or soil.[1][3]

Absorb the spill: Use an inert, non-combustible absorbent material, such as sand or earth, to

absorb the spilled liquid.

Collect the waste: Carefully sweep or vacuum the absorbed material and place it into a

suitable, labeled, and closed container for disposal.[1][3]

Decontaminate the area: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Dispose of waste: The collected waste and any contaminated cleaning materials must be

disposed of as hazardous waste in accordance with all local, state, and federal regulations.

[1][4]

Disposal Procedures
The disposal of tert-Butyl phenyl carbonate and its containers must be conducted in

compliance with all applicable environmental regulations. A hierarchical approach to waste

management should be followed.[4]

Step-by-Step Disposal Guidance:
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Waste Characterization: Determine if the waste is contaminated.

Unused and Uncontaminated Product: If the material is unused and uncontaminated,

recycling or reclamation may be possible. Consult with the manufacturer for recycling

options or consider reclamation through methods like filtration or distillation.[4]

Contaminated Product or Waste: If the product is contaminated or is a waste residue, it

must be treated as hazardous waste.

Waste Segregation and Storage:

Store chemical waste in its original or a compatible, properly labeled container.

Do not mix with other waste materials.

Keep containers tightly closed and store in a cool, dry, well-ventilated area.[1]

Final Disposal:

Dispose of the contents and container at an approved waste disposal plant.[1][5]

Methods such as incineration or burial at an approved site are recommended for the final

disposal of the residue.[4]

Empty containers should be recycled if possible, or disposed of in an authorized landfill.[4]

Never allow wash water from cleaning equipment to enter drains; collect all wash water for

treatment before disposal.[4]

Quantitative Data and Classifications
The following table summarizes key hazard statements and disposal-related information for

tert-Butyl phenyl carbonate.
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Parameter Value / Statement Source

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1][5]

Flash Point 101 °C / 213.8 °F (closed cup) [2][6]

Density 1.05 g/mL at 20 °C [2][6]

Storage Class 10 - Combustible liquids [6]

Note: Experimental protocols for the determination of these values are not provided in the

reviewed safety data sheets.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of tert-
Butyl phenyl carbonate.
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Caption: Disposal workflow for tert-Butyl phenyl carbonate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b128739?utm_src=pdf-body-img
https://www.benchchem.com/product/b128739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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